1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate

• IUPAC Name: 1-[4-[(2-nitrophenyl)methyl]piperazin-1-yl]-2,2-diphenylethanone;oxalic acid
• InChI: InChI=1S/C25H25N3O3.C2H2O4/c29-25(24(20-9-3-1-4-10-20)21-11-5-2-6-12-21)27-17-15-26(16-18-27)19-22-13-7-8-14-23(22)28(30)31;3-1(4)2(5)6/h1-14,24H,15-19H2;(H,3,4)(H,5,6)
• InChI Key: IRXBMVVHFLVKDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2[N+](=O)[O-])C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C27H27N3O7
• Molecular Weight: 505.5 g/mol

Description

1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate, also known as DPA-NB, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications.

Mechanism of Action

The exact mechanism of action of 1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate is not fully understood, but it is believed to interact with the serotonin 5-HT2A receptor in the brain. This receptor is involved in various physiological processes, including mood regulation, perception, and cognition.
Biochemical and Physiological Effects:
Studies have shown that 1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate can modulate the activity of the serotonin 5-HT2A receptor, leading to changes in neurotransmitter release and neuronal activity. This can result in altered perception, cognition, and mood. Additionally, 1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate has been shown to have anti-cancer properties, potentially through the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate in lab experiments is its high potency and selectivity for the serotonin 5-HT2A receptor. However, its limited solubility in non-polar solvents can make it difficult to use in certain experimental setups. Additionally, its potential psychoactive effects may limit its use in certain research applications.

Future Directions

There are several potential future directions for research involving 1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate. One area of interest is its potential use as a tool for studying the role of the serotonin 5-HT2A receptor in various physiological processes. Additionally, further research is needed to fully understand its anti-cancer properties and potential therapeutic applications. Finally, the development of more soluble analogs of 1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate could expand its potential use in various experimental setups.

Synthesis Methods

The synthesis of 1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate involves the reaction of diphenylacetyl chloride with 2-nitrobenzylamine, followed by the addition of piperazine and oxalic acid. The resulting compound is a white crystalline powder that is soluble in polar solvents such as ethanol and methanol.

Scientific Research Applications

1-(diphenylacetyl)-4-(2-nitrobenzyl)piperazine oxalate has been used in various scientific research applications, including as a fluorescent probe for the detection of DNA damage, a potential anti-cancer agent, and a tool for studying the role of the serotonin 5-HT2A receptor in the brain.